Cas no 137778-04-2 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI)
• CAS No: 137778-04-2
• MF: C₂₂H₂₇N₅O₈S₂
• MW: 553.608482599258
• CID: 143304
• PubChem ID: 9589393
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]- (9CI)
• ((1-methyl)ethoxycarbonyloxy)-ethyl 7-(2-(2-amino-4-thiazole)-2-methoxyaminoacetamido)-3-(2-propenyl)-3-cephem-4-carboxylate
• [(1R)-1-propan-2-yloxycarbonyloxyethyl] (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-prop-1-en-2-yl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)ac...
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(1-methylethenyl)-8-oxo-,1-[[(1-methylethoxy)carbonyl]oxy]ethyl ester, [6R-[2(R*),6a,7b(Z)]]
• (1R)-1-{[(propan-2-yloxy)carbonyl]oxy}ethyl (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-(1-methylethenyl)-8-oxo-, 1-(((1-methylethoxy)carbonyl)oxy)ethyl ester, (6R-(2(R*),6alpha,7beta(Z)))-
• Meatmc
• ((1-methyl)ethoxycarbonyloxy)-ethyl 7-(2-(2-amino-4-thiazole)-2-methoxyaminoacetamido)-3-(2-propenyl
• 137778-04-2

• Inchi： 1S/C22H27N5O8S2/c1-9(2)12-7-36-19-15(25-17(28)14(26-32-6)13-8-37-21(23)24-13)18(29)27(19)16(12)20(30)34-11(5)35-22(31)33-10(3)4/h8,10-11,15,19H,1,7H2,2-6H3,(H2,23,24)(H,25,28)/b26-14-/t11-,15-,19-/m1/s1
• InChI Key： XIOOFNYGZIUTBU-JXCKPUJNSA-N
• SMILES： S1CC(C(=C)C)=C(C(=O)O[C@@H](C)OC(=O)OC(C)C)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O

Computed Properties

• Exact Mass: 553.13031
• Monoisotopic Mass: 553.130104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing
• Topological Polar Surface Area: 225

Experimental Properties

• Density: 1.532
• Refractive Index: 1.669
• PSA: 171.74